1-(6-(4-fluorophenyl)pyridazin-3-yl)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)piperidine-4-carboxamide
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Description
1-(6-(4-fluorophenyl)pyridazin-3-yl)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C22H23FN6O2 and its molecular weight is 422.464. The purity is usually 95%.
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Scientific Research Applications
Receptor Binding and Selectivity
Research on structurally related compounds, such as indoles substituted with fluorophenyl and piperidine groups, has shown significant selectivity and affinity for serotonin 5-HT2 receptors, indicating potential for use in neuropsychiatric disorder treatments. These compounds have been demonstrated to inhibit serotonin-induced responses in animal models, suggesting their utility in exploring therapeutic avenues for conditions like depression or anxiety (Andersen et al., 1992).
Antimicrobial Activity
A series of compounds including thiazole-aminopiperidine hybrids have been synthesized and evaluated for their activity against Mycobacterium tuberculosis, highlighting the potential of such chemical structures in developing new antituberculosis agents. One compound exhibited significant in vitro activity, suggesting the value of exploring similar structures for antimicrobial properties (Jeankumar et al., 2013).
Radioligand Development for PET Imaging
Compounds with fluoropyridinyl and piperazinyl groups have been investigated as radioligands for PET imaging, specifically targeting serotonin 5-HT1A receptors. Such research underscores the importance of these structures in developing diagnostic tools for neuropsychiatric disorders, providing a basis for the potential application of the compound in similar diagnostic contexts (García et al., 2014).
Enzyme Inhibition for Cancer Treatment
Derivatives of piperidine and pyridazine have been explored as kinase inhibitors, with specific focus on Aurora A kinase, a target in cancer therapy. Such studies demonstrate the compound's potential application in cancer research, particularly in the design of inhibitors that can suppress tumor growth and proliferation (ヘンリー,ジェームズ, 2006).
Structural Analysis for Drug Design
The crystal structures of related compounds have been solved, offering insights into the molecular configurations that are crucial for biological activity. Such structural analyses are foundational in drug design, suggesting that detailed examination of the compound could yield valuable information for developing new therapeutics (Georges et al., 1989).
Properties
IUPAC Name |
1-[6-(4-fluorophenyl)pyridazin-3-yl]-N-[2-(6-oxopyridazin-1-yl)ethyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23FN6O2/c23-18-5-3-16(4-6-18)19-7-8-20(27-26-19)28-13-9-17(10-14-28)22(31)24-12-15-29-21(30)2-1-11-25-29/h1-8,11,17H,9-10,12-15H2,(H,24,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGPWYHDRTYWCDJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NCCN2C(=O)C=CC=N2)C3=NN=C(C=C3)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23FN6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.